Cas no 892762-07-1 (4-3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl-1-(4-fluorophenyl)-1H-1,2,3-triazol-5-amine)

• Product Name: 4-3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl-1-(4-fluorophenyl)-1H-1,2,3-triazol-5-amine
• CAS No: 892762-07-1
• MF: C₁₇H₁₁FN₆O₃
• MW: 366.306045770645
• CID: 6356213
• PubChem ID: 7183510
• Update Time: 2025-09-23

4-3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl-1-(4-fluorophenyl)-1H-1,2,3-triazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 4-3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl-1-(4-fluorophenyl)-1H-1,2,3-triazol-5-amine
• 4-[3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]-1-(4-fluorophenyl)-1H-1,2,3-triazol-5-amine
• AKOS001907725
• F1603-0500
• 892762-07-1
• CCG-166634
• 5-[3-(1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]-3-(4-fluorophenyl)triazol-4-amine
• 4-[3-(1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]-1-(4-fluorophenyl)-1H-1,2,3-triazol-5-amine

• Inchi： 1S/C17H11FN6O3/c18-10-2-4-11(5-3-10)24-15(19)14(21-23-24)17-20-16(22-27-17)9-1-6-12-13(7-9)26-8-25-12/h1-7H,8,19H2
• InChI Key： IZYHMHLLVLEZQB-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1C(=C(C2=NC(C3C=CC4=C(C=3)OCO4)=NO2)N=N1)N

Computed Properties

• Exact Mass: 366.08766640g/mol
• Monoisotopic Mass: 366.08766640g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 525
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 114Ų

Additional information on 4-3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl-1-(4-fluorophenyl)-1H-1,2,3-triazol-5-amine

Comprehensive Analysis of 4-3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl-1-(4-fluorophenyl)-1H-1,2,3-triazol-5-amine (CAS No. 892762-07-1)

The compound 4-3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl-1-(4-fluorophenyl)-1H-1,2,3-triazol-5-amine, identified by its CAS No. 892762-07-1, represents a highly specialized heterocyclic molecule with significant potential in pharmaceutical and biochemical research. Its complex structure combines multiple functional groups, including a 1,2,4-oxadiazole ring, a 1,2,3-triazole moiety, and a benzodioxole unit, making it a subject of interest for drug discovery and medicinal chemistry applications.

Recent trends in drug development highlight the growing demand for novel heterocyclic compounds with enhanced bioavailability and target specificity. Researchers are increasingly focusing on molecules like 4-3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl-1-(4-fluorophenyl)-1H-1,2,3-triazol-5-amine due to their unique structural features, which may offer advantages in modulating biological pathways. This aligns with current searches for "new bioactive heterocycles" and "triazole-based drug candidates" in scientific databases.

The presence of both oxadiazole and triazole rings in this compound is particularly noteworthy. These scaffolds are known for their diverse pharmacological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The fluorophenyl group further enhances the molecule's potential for central nervous system (CNS) drug development, a hot topic in contemporary medicinal chemistry research. This explains why queries like "fluorinated CNS drugs" and "oxadiazole therapeutic applications" show increasing popularity in academic search engines.

From a synthetic chemistry perspective, the preparation of CAS No. 892762-07-1 involves sophisticated multi-step reactions that demonstrate the evolving techniques in modern organic synthesis. The compound's molecular architecture presents challenges in regioselectivity and purification that are currently being addressed through innovative methodologies. This connects to frequent searches for "advanced heterocycle synthesis" and "challenges in triazole chemistry" among professional chemists.

Analytical characterization of 4-3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl-1-(4-fluorophenyl)-1H-1,2,3-triazol-5-amine requires state-of-the-art techniques such as high-resolution mass spectrometry and multidimensional NMR spectroscopy. The compound's stability profile and solubility characteristics are critical parameters being investigated, corresponding to common queries about "physicochemical properties of complex heterocycles" in research forums.

In the context of drug discovery, this molecule's potential as a kinase inhibitor or GPCR modulator is currently under evaluation. The benzodioxole component may contribute to improved metabolic stability, while the triazole-amine functionality could serve as a key pharmacophore. These aspects relate to trending searches about "structure-activity relationships in drug design" and "privileged structures in medicinal chemistry."

The intellectual property landscape surrounding CAS No. 892762-07-1 reflects growing commercial interest, with several patent applications citing related structures. This aligns with industry searches for "novel chemical entities in pharma" and "emerging drug scaffolds." The compound's potential applications extend beyond therapeutics to areas such as materials science and chemical biology, addressing broader queries about "multifunctional organic compounds."

Future research directions for 4-3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl-1-(4-fluorophenyl)-1H-1,2,3-triazol-5-amine may include detailed pharmacological profiling, formulation development, and structure optimization. These anticipated studies correspond to the scientific community's interest in "translational chemical research" and "from hit to lead optimization," making this molecule a compelling subject for ongoing investigation.